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Compound of Interest

Compound Name: Disperse blue 359

Cat. No.: B1585479

This guide provides a detailed comparison of the performance characteristics of two
commercially significant anthraquinone dyes, Disperse Blue 359 and Disperse Blue 35. Aimed
at researchers, scientists, and professionals in drug development and material science, this
document synthesizes available data on their chemical properties and performance metrics
such as light, wash, and sublimation fastness. The information is presented to facilitate an
objective evaluation for application-specific selection.

Chemical Identity and Physical Properties

A critical first step in comparing these dyes is to establish their chemical identity. There are
some discrepancies across various sources regarding the precise molecular formula for
Disperse Blue 35. For the purpose of this guide, we will proceed with the most consistently
cited structures from reputable chemical databases.

Disperse Blue 359 is chemically identified as 1-amino-4-(ethylamino)-9,10-dioxoanthracene-2-
carbonitrile.

Disperse Blue 35 is identified by the IUPAC name 1,5-diamino-4,8-dihydroxy-2-(4-
hydroxyphenyl)anthracene-9,10-dione[1].

The fundamental properties of these dyes are summarized below.
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Property Disperse Blue 359 Disperse Blue 35
CAS Number 62570-50-7[2][3] 12222-75-2[1][4]
Molecular Formula C17H13N302[3][5] C20H14N20s[1][6]
Molecular Weight 291.31 g/mol [5] 362.3 g/mol [1][6]
Appearance Dark Blue to Blue Powder Blue, Dark Blue Powder
Molecular Structure Anthraquinone Anthraquinone

Performance Data Comparison

The following table summarizes the available fastness data for Disperse Blue 359 and
Disperse Blue 35. It is important to note that this data is compiled from various sources and
may not have been generated under identical experimental conditions, which can influence the
results. The ratings are based on a scale of 1 to 5 (or 1 to 8 for light fastness on the blue wool

scale), where a higher number indicates better fastness.

Performance Parameter Disperse Blue 359 Disperse Blue 35
Light Fastness 4-5 (1SO) 6 (ISO)

Wash Fastness (Fading) 4-5 (1SO), 4-5 (AATCC) 5 (ISO)

Wash Fastness (Staining) 5 (ISO), 5 (AATCC) 4-5 (1SO)
Sublimation/Ironing Fastness 5-6 (1ISO), 3 (AATCC) 4-5 (1SO)
Perspiration Fastness (Fading) 5 (ISO), 4-5 (AATCC) 5 (ISO)

Perspiration Fastness
o 5 (ISO), 5 (AATCC) 3-4 (1ISO)
(Staining)

Experimental Protocols

The following are detailed methodologies for the key fastness tests cited in this guide, based
on AATCC and ISO standards.
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Light Fastness Testing (Based on AATCC Test Method
16.3)

Objective: To determine the resistance of the dyed material to fading when exposed to an
artificial light source that simulates natural sunlight.

Apparatus:

e Xenon-arc lamp fading apparatus.

o AATCC Blue Wool Lightfastness Standards.
e Gray Scale for Color Change.

Procedure:

o A specimen of the dyed textile is mounted on a specimen holder along with AATCC Blue
Wool Lightfastness Standards.

o A portion of the specimen and the standards is shielded from the light to provide an
unexposed area for comparison.

o The mounted specimens are placed in the xenon-arc fading apparatus.

» The specimens are exposed to the light from the xenon-arc lamp under controlled conditions
of temperature and humidity.

o The exposure is continued until a specified AATCC Fading Unit (AFU) is reached or the color
change of the specimen is equivalent to a specific step on the Gray Scale for Color Change.

o The light fastness is rated by comparing the change in color of the exposed portion of the
specimen with the unexposed portion using the Gray Scale for Color Change, or by
comparing the fading of the specimen to that of the Blue Wool standards.

Wash Fastness Testing (Based on AATCC Test Method
61)

Objective: To evaluate the resistance of the color of the textile to laundering.
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Apparatus:

Launder-Ometer or similar apparatus for rotating closed canisters in a thermostatically
controlled water bath.

» Stainless steel canisters and steel balls.

o Multifiber test fabric.

o Gray Scale for Color Change and Gray Scale for Staining.

» Standard reference detergent.

Procedure:

e A specimen of the dyed textile is cut and attached to a multifiber test fabric.

e The composite specimen is placed in a stainless steel canister containing a specified amount
of water, detergent, and stainless steel balls.

e The sealed canister is placed in the Launder-Ometer and agitated for a specified time and at
a specified temperature to simulate a home laundering process.

» After the test, the specimen is removed, rinsed, and dried.
e The change in color of the specimen is evaluated using the Gray Scale for Color Change.

e The degree of staining on each of the fiber types in the multifiber test fabric is evaluated
using the Gray Scale for Staining.

Sublimation Fastness Testing (Based on AATCC Test
Method 117)

Objective: To determine the resistance of the dyed material to color transfer onto an adjacent
undyed fabric during heating.

Apparatus:
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e Heat press or a hot plate with a controlled temperature.

e Undyed polyester test fabric.

o Gray Scale for Staining.

Procedure:

o A specimen of the dyed fabric is placed between two pieces of undyed white polyester fabric.

e The composite sample is placed in the heat press at a specified temperature (e.g., 180°C,
210°C) and pressure for a specified time (e.g., 30 seconds).

» After heating, the sample is removed and allowed to cool.

e The degree of staining on the white polyester fabric is assessed using the Gray Scale for
Staining.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the evaluation of disperse dye
performance.
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Workflow for Disperse Dye Performance Evaluation
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Caption: A flowchart outlining the key stages in the comparative performance evaluation of

disperse dyes.

The logical progression for selecting a disperse dye for a specific application is depicted in the

following decision-making pathway.
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Decision Pathway for Disperse Dye Selection
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Caption: A simplified decision tree for selecting between Disperse Blue 35 and 359 based on
key fastness requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Disperse Blue 35 | C20H14N205 | CID 83683 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. scbt.com [scbt.com]

¢ 3. bocsci.com [bocsci.com]

¢ 4. pharmaffiliates.com [pharmaffiliates.com]

e 5. Disperse Blue 359 (Technical Grade) | LGC Standards [Igcstandards.com]

e 6. C.l. Disperse Blue 35 | 12222-75-2 | Benchchem [benchchem.com]

¢ To cite this document: BenchChem. [A Comparative Performance Analysis of Disperse Blue
359 and Disperse Blue 35]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585479#performance-comparison-between-
disperse-blue-359-and-disperse-blue-35]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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